Cas no 1007032-19-0 (sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate)

• Product Name: sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate
• CAS No: 1007032-19-0
• MF: C₂₄H₂₃N₂NaO₅S
• MW: 474.504595994949
• CID: 6431614
• PubChem ID: 23721322
• Update Time: 2025-06-03

sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate
• AKOS026683766
• sodium 2-(N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-4-methylphenylsulfonamido)acetate
• VU0608057-1
• 1007032-19-0
• sodium;2-[(3-carbazol-9-yl-2-hydroxypropyl)-(4-methylphenyl)sulfonylamino]acetate
• sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]4-methylbenzenesulfonamido}acetate
• F3263-0043

• Inchi： 1S/C24H24N2O5S.Na/c1-17-10-12-19(13-11-17)32(30,31)25(16-24(28)29)14-18(27)15-26-22-8-4-2-6-20(22)21-7-3-5-9-23(21)26;/h2-13,18,27H,14-16H2,1H3,(H,28,29);/q;+1/p-1
• InChI Key： AHUIEDMTBQVIEZ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)[O-])CC(CN1C2C=CC=CC=2C2=CC=CC=C12)O)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 474.12253729g/mol
• Monoisotopic Mass: 474.12253729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Additional information on sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate

Recent Advances in the Study of Sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate (CAS: 1007032-19-0)

The compound sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate (CAS: 1007032-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its carbazole and sulfonamide functional groups, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and potential therapeutic implications associated with this compound.

Recent studies have elucidated the molecular mechanisms underlying the biological activity of sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate. In vitro experiments demonstrated its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound's unique structural features enable it to interact with specific cellular targets, thereby modulating signaling pathways involved in cell proliferation and apoptosis.

One of the most notable advancements in the study of this compound is its application in cancer therapy. Preclinical trials have shown that sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon carcinomas. The compound's ability to induce apoptosis via the intrinsic mitochondrial pathway has been particularly well-documented, highlighting its potential as a targeted therapeutic agent. Additionally, its low toxicity profile in normal cells underscores its favorable safety characteristics.

The synthesis and optimization of sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, facilitating more rigorous pharmacological evaluations. Structure-activity relationship (SAR) studies have further refined the compound's design, leading to derivatives with enhanced potency and bioavailability. These developments are critical for transitioning from laboratory-scale experiments to clinical applications.

In conclusion, sodium 2-{N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-4-methylbenzenesulfonamido}acetate (CAS: 1007032-19-0) represents a promising candidate for further development in the pharmaceutical industry. Its dual anti-inflammatory and anticancer properties, coupled with its favorable pharmacokinetic profile, make it a compelling subject for ongoing and future research. Continued exploration of its mechanisms of action and potential therapeutic applications will be essential for realizing its full clinical potential.